Cas no 916420-80-9 (3-[5-Chloro-2-(trifluoromethyl)phenyl]propionic acid)

• Product Name: 3-[5-Chloro-2-(trifluoromethyl)phenyl]propionic acid
• CAS No: 916420-80-9
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• MDL: MFCD09025402
• CID: 2951411
• PubChem ID: 46737571
• Update Time: 2025-11-02

3-[5-Chloro-2-(trifluoromethyl)phenyl]propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-氯-2-(三氟甲基)苯基]丙酸
• 3-[5-CHLORO-2-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID
• 3-[5-chloro-2-(trifluoromethyl)phenyl]propanoic acid
• 3-(5-Chloro-2-(trifluoromethyl)phenyl)propanoic acid
• 3-(5-Chloro-2-(trifluoromethyl)phenyl)propanoicacid
• 3-(5'-Chloro-2'-(trifluoromethyl)phenyl)propionic acid
• 3-[5-Chloro-2-(trifluoromethyl)-phenyl]propionic acid
• JS-4639
• 916420-80-9
• AKOS015956489
• 3-[5-Chloro-2-(trifluoromethyl)phenyl]propionic acid

• MDL： MFCD09025402
• Inchi： 1S/C10H8ClF3O2/c11-7-2-3-8(10(12,13)14)6(5-7)1-4-9(15)16/h2-3,5H,1,4H2,(H,15,16)
• InChI Key： PWUOREFPPQVKFH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=C(C=1)CCC(=O)O

Computed Properties

• Exact Mass: 252.0164917g/mol
• Monoisotopic Mass: 252.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-[5-Chloro-2-(trifluoromethyl)phenyl]propionic acid

3-[5-Chloro-2-(trifluoromethyl)phenyl]propionic Acid (CAS No. 916420-80-9): A Comprehensive Overview

3-[5-Chloro-2-(trifluoromethyl)phenyl]propionic acid (CAS No. 916420-80-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chloro-trifluoromethyl phenyl derivative exhibits unique chemical properties due to its molecular structure, making it valuable for various applications. The presence of both chloro and trifluoromethyl groups on the phenyl ring contributes to its distinct reactivity and biological activity.

One of the most searched questions regarding this compound is: "What are the applications of 3-[5-Chloro-2-(trifluoromethyl)phenyl]propionic acid in drug discovery?" Researchers have explored its potential as a building block for non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The trifluoromethyl group is particularly interesting as it can enhance metabolic stability and bioavailability, which are crucial factors in modern pharmaceutical development.

From a chemical perspective, the propionic acid moiety in this compound makes it a versatile intermediate for further derivatization. Many scientists search for "synthetic routes to 3-[5-Chloro-2-(trifluoromethyl)phenyl]propionic acid", as efficient production methods are essential for its commercial availability. Current literature describes several synthetic approaches, including palladium-catalyzed coupling reactions and selective reduction methods.

In the field of agrochemical research, this compound has shown promise as a precursor for crop protection agents. The combination of chloro and trifluoromethyl substitutions is known to impart insecticidal and herbicidal properties, addressing the growing demand for sustainable pest control solutions. This aligns with current trends in green chemistry and environmentally friendly agricultural practices.

The physical and chemical properties of 3-[5-Chloro-2-(trifluoromethyl)phenyl]propionic acid are frequently queried in scientific databases. It typically appears as a white to off-white crystalline powder with moderate solubility in organic solvents. Its molecular weight (253.63 g/mol) and melting point characteristics make it suitable for various formulation applications.

Market analysis reveals increasing interest in this compound, particularly in the pharmaceutical intermediates sector. The global demand for fluorinated compounds continues to rise, driven by their importance in drug development. Many researchers are investigating "novel derivatives of 3-[5-Chloro-2-(trifluoromethyl)phenyl]propionic acid" to expand its utility in medicinal chemistry.

Recent advancements in computational chemistry have enabled better understanding of this compound's structure-activity relationships. Molecular modeling studies help predict its interactions with biological targets, which is valuable information for those searching "mechanism of action of 3-[5-Chloro-2-(trifluoromethyl)phenyl]propionic acid derivatives".

Quality control and analytical methods for this compound are another area of interest. Common search queries include "HPLC analysis of 3-[5-Chloro-2-(trifluoromethyl)phenyl]propionic acid" and "spectroscopic characterization methods". Standard analytical techniques such as NMR, MS, and IR spectroscopy are typically employed for its identification and purity assessment.

From a regulatory perspective, proper handling and storage guidelines are essential considerations. While not classified as hazardous under normal conditions, appropriate laboratory practices should be followed when working with this compound. This addresses common workplace safety queries related to "handling precautions for phenylpropionic acid derivatives".

The future outlook for 3-[5-Chloro-2-(trifluoromethyl)phenyl]propionic acid appears promising, with potential applications expanding into material science and specialty chemicals. Its unique structural features continue to inspire innovation across multiple scientific disciplines, making it a compound worth watching in coming years.